molecular formula C12H16ClN5 B8753134 2-Chloro-N-cyclohexyl-9-methyl-9H-purin-6-amine CAS No. 925254-29-1

2-Chloro-N-cyclohexyl-9-methyl-9H-purin-6-amine

Cat. No.: B8753134
CAS No.: 925254-29-1
M. Wt: 265.74 g/mol
InChI Key: PBYGQJIGDZCEFW-UHFFFAOYSA-N
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Description

2-Chloro-N-cyclohexyl-9-methyl-9H-purin-6-amine is a useful research compound. Its molecular formula is C12H16ClN5 and its molecular weight is 265.74 g/mol. The purity is usually 95%.
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Properties

CAS No.

925254-29-1

Molecular Formula

C12H16ClN5

Molecular Weight

265.74 g/mol

IUPAC Name

2-chloro-N-cyclohexyl-9-methylpurin-6-amine

InChI

InChI=1S/C12H16ClN5/c1-18-7-14-9-10(16-12(13)17-11(9)18)15-8-5-3-2-4-6-8/h7-8H,2-6H2,1H3,(H,15,16,17)

InChI Key

PBYGQJIGDZCEFW-UHFFFAOYSA-N

Canonical SMILES

CN1C=NC2=C(N=C(N=C21)Cl)NC3CCCCC3

Origin of Product

United States

Synthesis routes and methods I

Procedure details

2,6-Dichloro-9-methyl-9H-purine (1.40 g, 6.93 mmol) was dissolved in acetonitrile (25 mL). Triethylamine (4.81 mL, 34.5 mmol) and cyclohexylamine (0.79 mL, 6.90 mmol) were added and the reaction mixture was stirred at 50° C. over night. The reaction mixture was cooled to room temperature and concentrated in vacuo. Water was added followed by extraction with ethyl acetate. The combined organic phases were dried over magnesium sulphate, filtered and concentrated in vacuo to give (2-chloro-9-methyl-9H-purin-6-yl)-cyclohexyl-amine (1.5 g, 82%) as a crystalline compound.
Quantity
1.4 g
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25 mL
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4.81 mL
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0.79 mL
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reactant
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Synthesis routes and methods II

Procedure details

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